Cas no 21632-25-7 (2-HYDROXY-3-PHENYL-PROPIONIC ACID METHYL ESTER)

• Product Name: 2-HYDROXY-3-PHENYL-PROPIONIC ACID METHYL ESTER
• CAS No: 21632-25-7
• Molecular Formula: C₁₀H₁₂O₃
• Molecular Weight: 180.20048
• CID: 911940
• PubChem ID: 518800

2-HYDROXY-3-PHENYL-PROPIONIC ACID METHYL ESTER Properties

Names and Identifiers

• 2-HYDROXY-3-PHENYL-PROPIONIC ACID METHYL ESTER
• Methyl 2-hydroxy-3-phenylpropanoate
• 3-phenyllactic methyl ester
• Lactic acid, 3-phenyl-, methyl ester
• 13674-16-3
• .beta.-Phenyllactic acid methyl ester
• SY112626
• A886643
• SCHEMBL979240
• 2-Hydroxy-3-phenylpropanoic acid methyl ester
• Methyl 2-hydroxy-3-phenylpropanoate #
• 21632-25-7
• methyl 2-hydroxy-3-phenyl-propanoate
• 3-phenyllactic acid methyl ester
• Papuline; Benzenepropanoic acid, a-hydroxy-, Methyl ester
• DB-011728
• DS-14107
• SY033769
• CS-W018849
• MFCD06654233
• MFCD00038224
• DA-20904
• SY033782
• Methyl 2-hydroxy-3-phenylpropionate
• Methyl benzylglycolate
• DTXSID90929534
• EN300-140949
• alpha-Hydroxybenzenepropanoic acid methyl ester; L-3-Phenyl-lactic acid methyl ester; (-)-3-Phenyllactic acid methyl ester
• Methyl2-hydroxy-3-phenylpropanoate
• MFCD09842268
• DB-023678
• Benzenepropanoic acid, .alpha.-hydroxy-, methyl ester
• AKOS011495895

• InChIKey： NMPPJJIBQQCOOI-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12O3/c1-13-10(12)9(11)7-8-5-3-2-4-6-8/h2-6,9,11H,7H2,1H3
• SMILES： COC(=O)C(O)Cc1ccccc1

Computed Properties

• Exact Mass: 180.078644241g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 180.078644241g/mol
• Heavy Atom Count: 13
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 0.76300
• PSA: 46.53000